5-chloro-N-[1-(4-methoxybenzyl)-1H-pyrazol-5-yl]-3-methyl-1-benzofuran-2-carboxamide

• Molecular Formula: C21H18ClN3O3
• Molecular Weight: 395.8 g/mol
• IUPAC Name: 5-chloro-N-[2-[(4-methoxyphenyl)methyl]pyrazol-3-yl]-3-methyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H18ClN3O3/c1-13-17-11-15(22)5-8-18(17)28-20(13)21(26)24-19-9-10-23-25(19)12-14-3-6-16(27-2)7-4-14/h3-11H,12H2,1-2H3,(H,24,26)
• InChI Key: HDYNGIINZPBUQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=C(C=C2)Cl)C(=O)NC3=CC=NN3CC4=CC=C(C=C4)OC

Description

5-chloro-N-[1-(4-methoxybenzyl)-1H-pyrazol-5-yl]-3-methyl-1-benzofuran-2-carboxamide is a synthetic small molecule of high interest in medicinal chemistry and drug discovery research. This compound features a hybrid architecture combining a benzofuran core with a pyrazole ring, a structural motif prevalent in the development of novel bioactive agents . Pyrazole derivatives are extensively investigated for their broad pharmacological potential, demonstrating activities that include antimicrobial action against resistant bacterial strains such as MRSA, and antifungal properties . The benzofuran moiety further contributes to the molecule's potential as a scaffold for probing biological systems. Researchers can utilize this compound as a key intermediate in multicomponent reactions (MCRs) to build more complex heterocyclic systems, or as a lead compound for structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity against specific therapeutic targets . Its mechanism of action is anticipated to involve interaction with enzyme targets like dihydrofolate reductase (DHFR) or other proteins critical to cellular function, though specific target validation is required . This product is intended For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

The synthesis of 5-chloro-N-[1-(4-methoxybenzyl)-1H-pyrazol-5-yl]-3-methyl-1-benzofuran-2-carboxamide typically involves multiple steps. One common synthetic route includes:

Formation of the Benzofuran Core: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the Pyrazole Ring: This step often involves the reaction of hydrazines with α,β-unsaturated carbonyl compounds.

Attachment of the Methoxybenzyl Group: This can be done through nucleophilic substitution reactions.

Final Assembly: The final step involves coupling the intermediate compounds under specific conditions to form the target molecule.

Industrial production methods may involve optimizing these steps to increase yield and reduce costs, often using catalysts and specific reaction conditions to enhance efficiency.

Chemical Reactions Analysis

5-chloro-N-[1-(4-methoxybenzyl)-1H-pyrazol-5-yl]-3-methyl-1-benzofuran-2-carboxamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert certain functional groups within the molecule to alcohols or amines.

Substitution: Nucleophilic substitution reactions can introduce different substituents onto the benzofuran or pyrazole rings, potentially altering the compound’s properties.

Common reagents and conditions used in these reactions include strong acids or bases, organic solvents, and specific temperature and pressure conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

5-chloro-N-[1-(4-methoxybenzyl)-1H-pyrazol-5-yl]-3-methyl-1-benzofuran-2-carboxamide has several scientific research applications:

Medicinal Chemistry: This compound is studied for its potential as a therapeutic agent, particularly in the treatment of cancer and inflammatory diseases.

Biological Research: It is used in studies to understand its effects on cellular processes and its potential as a biochemical tool.

Material Science: The unique structure of this compound makes it a candidate for developing new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 5-chloro-N-[1-(4-methoxybenzyl)-1H-pyrazol-5-yl]-3-methyl-1-benzofuran-2-carboxamide involves its interaction with specific molecular targets. For example, it may inhibit certain enzymes or receptors involved in disease pathways. The molecular targets and pathways involved can include kinases, transcription factors, or other proteins critical to cellular function.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs are primarily pyrazole-carboxamide derivatives with variations in aryl substituents and heterocyclic cores. Below is a detailed comparison based on synthesis, physicochemical properties, and substituent effects:

Table 1: Key Comparisons with Analogous Compounds

Compound Name	Core Structure	Substituents (R1, R2, R3)	Yield (%)	Melting Point (°C)	Molecular Weight (g/mol)	Key Spectral Data (¹H-NMR δ, ppm)	Source
5-Chloro-N-(1-phenyl-1H-pyrazol-5-yl)-3-methyl-1-phenyl-pyrazole-4-carboxamide (3a)	Pyrazole-pyrazole	R1 = Ph, R2 = Ph, R3 = H	68	133–135	403.1 ([M+H]⁺)	8.12 (s, 1H), 7.61–7.43 (m, 10H)
5-Chloro-N-(1-(4-chlorophenyl)-1H-pyrazol-5-yl)-3-methyl-pyrazole-4-carboxamide (3b)	Pyrazole-pyrazole	R1 = 4-Cl-Ph, R2 = Ph, R3 = H	68	171–172	437.1 ([M+H]⁺)	8.12 (s, 1H), 7.55–7.43 (m, 9H)
5-Chloro-N-(1-(4-fluorophenyl)-1H-pyrazol-5-yl)-3-methyl-pyrazole-4-carboxamide (3d)	Pyrazole-pyrazole	R1 = 4-F-Ph, R2 = Ph, R3 = H	71	181–183	421.0 ([M+H]⁺)	8.12 (s, 1H), 7.51–7.21 (m, 9H)
N-[1-(4-Chlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-5-(2-furyl)-oxazole-3-carboxamide	Pyrazole-oxazole	R1 = 4-Cl-Bn, R2 = Me, R3 = furyl	N/A	N/A	~400 (estimated)	N/A
5-Fluoro-3-methyl-N-(4-methyl-1,2,5-oxadiazol-3-yl)-benzofuran-2-carboxamide	Benzofuran-oxadiazole	R1 = F, R2 = Me, R3 = oxadiazole	N/A	N/A	291.3	N/A

Key Observations:

Substituent Effects on Physicochemical Properties: Electron-Withdrawing Groups (e.g., Cl, F): Compounds with halogenated aryl groups (e.g., 3b, 3d) exhibit higher melting points (171–183°C) compared to non-halogenated analogs (3a: 133–135°C). This trend aligns with increased intermolecular interactions (e.g., dipole-dipole, halogen bonding) . Electron-Donating Groups (e.g., MeO): The target compound’s 4-methoxybenzyl group may enhance solubility in polar solvents due to the methoxy group’s electron-donating nature, though direct data are unavailable.

Synthetic Yields:

• Yields for pyrazole-pyrazole analogs in range from 62–71%, with fluorinated derivatives (3d) showing the highest yield (71%). This suggests that electron-deficient aryl groups may stabilize intermediates during coupling reactions .

Structural Diversity and Bioactivity: Benzofuran vs. Pyrazole Cores: The benzofuran core in the target compound differs from pyrazole-pyrazole cores (e.g., 3a–3d). Benzofuran derivatives (e.g., ) are associated with kinase inhibition and antimicrobial activity, while pyrazole-carboxamides are often explored as anti-inflammatory agents .

Spectral Data Consistency:

• All pyrazole-pyrazole analogs in show a characteristic singlet at δ 8.12 ppm for the pyrazole proton, confirming structural integrity. Variations in aromatic proton signals (δ 7.2–7.6 ppm) correlate with substituent electronic effects .

Q & A

Q. What are the key synthetic methodologies for preparing 5-chloro-N-[1-(4-methoxybenzyl)-1H-pyrazol-5-yl]-3-methyl-1-benzofuran-2-carboxamide?

The synthesis typically involves multi-step reactions, including:

• Step 1 : Formation of the benzofuran core via condensation of substituted benzoyl chlorides with glycine derivatives under alkaline conditions (10% NaOH) .
• Step 2 : Functionalization of the pyrazole ring through nucleophilic substitution or coupling reactions. For example, the 4-methoxybenzyl group is introduced via alkylation of the pyrazole nitrogen using 4-methoxybenzyl chloride .
• Step 3 : Carboxamide linkage formation using coupling agents like DCC (dicyclohexylcarbodiimide) or HOBt (hydroxybenzotriazole) in anhydrous solvents (e.g., DMF) .
  Validation : Purity is confirmed via HPLC (>95%) and structural integrity by $^1H$/$^{13}C$ NMR and high-resolution mass spectrometry (HRMS) .

Q. How is the compound’s crystallographic structure resolved, and what software is used for refinement?

Single-crystal X-ray diffraction (SCXRD) is employed. Key steps include:

• Data Collection : Using a diffractometer (e.g., Bruker D8 Venture) with Mo-Kα radiation (λ = 0.71073 Å).
• Structure Solution : SHELXS/SHELXD for phase determination via direct methods .
• Refinement : SHELXL for iterative least-squares refinement, addressing thermal parameters and disorder .
  Example : Similar benzofuran-pyrazole hybrids show triclinic crystal systems with Z = 2 and R-factors < 0.05 .

Q. What spectroscopic techniques are critical for characterizing this compound?

• IR Spectroscopy : Confirms functional groups (e.g., C=O stretch at ~1700 cm$^{-1}$, NH bend at ~3300 cm$^{-1}$) .
• NMR : $^1H$ NMR identifies proton environments (e.g., methoxy singlet at δ 3.8 ppm, pyrazole protons at δ 6.5–7.5 ppm). $^{19}F$ NMR (if applicable) detects fluorinated analogs .
• Mass Spectrometry : ESI-MS or EI-MS validates molecular ion peaks (e.g., [M+H]$^+$ at m/z 425) .

Q. How is the compound’s purity assessed, and what thresholds are acceptable for biological assays?

• HPLC : Reverse-phase C18 columns (e.g., Agilent Zorbax) with UV detection (λ = 254 nm). Purity ≥95% is standard for in vitro studies .
• TLC : Silica gel plates (e.g., Merck 60 F$_{254}$) with ethyl acetate/hexane eluents to monitor reaction progress .

Q. What are the standard solubility and storage conditions for this compound?

• Solubility : Typically soluble in DMSO (10–50 mM stock solutions) and sparingly in ethanol or methanol.
• Storage : –20°C under inert atmosphere (argon) to prevent hydrolysis/oxidation .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data for this compound?

• Variable Assay Conditions : Differences in cell lines (e.g., Gram-positive vs. Gram-negative bacteria) or incubation times may explain discrepancies. Standardize protocols using CLSI guidelines .
• SAR Analysis : Modify substituents (e.g., 4-methoxybenzyl vs. 4-chlorobenzyl) to isolate pharmacophores. For example, replacing the methoxy group with halogens enhances antimicrobial potency .
• Dose-Response Curves : Use Hill slopes to compare IC$_{50}$ values across studies. Outliers may indicate assay interference (e.g., compound aggregation) .

Q. What computational methods are used to predict binding modes of this compound with target proteins?

• Docking Studies : AutoDock Vina or Schrödinger Glide to model interactions (e.g., with bacterial DNA gyrase). Validate with MD simulations (NAMD/GROMACS) to assess stability .
• QSAR Models : Build regression models using descriptors like LogP, polar surface area, and H-bond donors to optimize activity .

Q. How can synthetic yields be optimized for large-scale production (mg to gram scale)?

• Catalysis : Use Pd(OAc)$_2$ or CuI for Suzuki-Miyaura couplings to enhance pyrazole-benzofuran linkage efficiency .
• Microwave Assistance : Reduce reaction times (e.g., from 12 hrs to 30 mins) for steps like cyclization .
• Workflow : Employ flow chemistry for exothermic reactions (e.g., acyl chloride formation) to improve safety and yield .

Q. What strategies mitigate challenges in crystallizing this compound for structural studies?

• Solvent Screening : Test mixed solvents (e.g., CHCl$_3$/MeOH) via vapor diffusion.
• Additives : Use ionic liquids (e.g., [BMIM]BF$_4$) to reduce nucleation barriers.
• Temperature Gradients : Slow cooling from 60°C to 4°C promotes single-crystal growth .

Q. How do researchers validate target engagement in cellular assays?

• Pull-Down Assays : Biotinylate the compound and use streptavidin beads to isolate bound proteins (e.g., kinases) .
• CETSA : Cellular Thermal Shift Assay monitors thermal stabilization of target proteins upon compound binding .
• CRISPR Knockout : Delete putative targets (e.g., COX-2) to confirm loss of compound activity .